Cas no 76455-82-8 (23-Bromo-A-23187)

• Product Name: 23-Bromo-A-23187
• CAS No: 76455-82-8
• MF: C₂₉H₃₆BrN₃O₆
• MW: 602.516647338867
• CID: 568718
• PubChem ID: 5047377
• Update Time: 2025-05-23

23-Bromo-A-23187 Chemical and Physical Properties

Names and Identifiers

• 4-Benzoxazolecarboxylicacid,2-[[(2R,3R,6S,8S,9R,11R)-8-[(1S)-2-(4-bromo-1H-pyrrol-2-yl)-1-methyl-2-oxoethyl]-3,9,11-trimethyl-1,7-dioxaspiro[5.5]undec-2-yl]methyl]-5-(methylamino)-,[6S-[6a(2S*,3S*),8b(R*),9b,11a]]- (9CI)
• 4-Benzoxazolecarboxylicacid,2-[[(2R,3R,6S,8S,9R,11R)-8-[(1S)-2-(4-bromo-1H-pyrrol-2-yl)-1-methyl-2-oxoethyl]-3,9,11-trimethyl
• 4-BROMO-CALCIUM IONOPHORE A23187
• 6-bromo-5-(methylamino)-2-[[3,5,9-trimethyl-2-[1-oxo-1-(1H-pyrrol-2-yl)propan-2-yl]-1,7-dioxaspiro[5.5]undecan-8-yl]methyl]-1,3-benzoxazole-4-carboxylic acid
• 2-[[(2R,3R,6S,8S,9R,11R)-8-[(1S)-(4-Bromo-1H-pyrrol-2-yl)-1-methyl-2-oxoethyl]-3,9,11-trimethyl-1,7-dioxaspiro[5.5]undec-2-yl]methyl]-5-(methylamino)-4-benzoxazolecarboxylic acid
• DTXSID20407779
• 6-bromo-5-(methylamino)-2-[[(2S,3R,5R,6S,8R,9R)-3,5,9-trimethyl-2-[(2S)-1-oxo-1-(1H-pyrrol-2-yl)propan-2-yl]-1,7-dioxaspiro[5.5]undecan-8-yl]methyl]-1,3-benzoxazole-4-carboxylic acid
• 76455-82-8
• FT-0773861
• PD044064
• 6-bromo-5-(methylamino)-2-({3,9,11-trimethyl-8-[1-oxo-1-(1H-pyrrol-2-yl)propan-2-yl]-1,7-dioxaspiro[5.5]undecan-2-yl}methyl)-1,3-benzoxazole-4-carboxylic acid
• CHEBI:201495
• FT-0617883
• 4-?Bromo A23187
• 4-BROMO-CALCIUM IONOPHORE A23187 FREE AC
• 23-Bromo-A-23187

• Inchi： 1S/C29H36BrN3O6/c1-14-8-9-29(16(3)11-15(2)27(39-29)17(4)26(34)19-7-6-10-32-19)38-20(14)13-22-33-25-21(37-22)12-18(30)24(31-5)23(25)28(35)36/h6-7,10,12,14-17,20,27,31-32H,8-9,11,13H2,1-5H3,(H,35,36)
• InChI Key： LDXQFZZGVTWFCF-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)O)C2=C(C=1)OC(CC1C(C)CCC3(C(C)CC(C)C(C(C(C4=CC=CN4)=O)C)O3)O1)=N2)NC

Computed Properties

• Exact Mass: 601.17875g/mol
• Monoisotopic Mass: 601.17875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 910
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 72
• XLogP3: 6.6
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Color/Form: 。
• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (8.4E-5 g/L) (25 ºC),
• Solubility: 。

23-Bromo-A-23187 Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Additional information on 23-Bromo-A-23187

Introduction to 23-Bromo-A-23187 and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, 23-Bromo-A-23187 stands out as a compound of significant interest due to its unique structural and functional properties. This compound, identified by its CAS number CAS no. 76455-82-8, has garnered attention in recent years for its potential applications in various scientific domains. The introduction of bromine atoms into the molecular structure of A-23187 introduces new reactivity and utility, making it a valuable tool for synthetic chemists and researchers.

The compound 23-Bromo-A-23187 belongs to a class of molecules that exhibit a high degree of versatility in chemical transformations. Its molecular structure, characterized by the presence of bromine substituents, allows for diverse functionalization pathways. These pathways are particularly useful in the synthesis of more complex molecules, which are essential for drug development and material innovation. The bromine atom's ability to participate in various chemical reactions, such as substitution and elimination reactions, makes 23-Bromo-A-23187 a versatile intermediate in organic synthesis.

In recent years, there has been a growing interest in the development of novel brominated compounds due to their wide range of applications. One notable area where these compounds have shown promise is in the field of medicinal chemistry. Researchers have been exploring the use of brominated intermediates like 23-Bromo-A-23187 to develop new therapeutic agents. The introduction of bromine into drug molecules can enhance their pharmacological properties, including improved bioavailability and target specificity. This has led to several studies investigating the potential of brominated compounds as lead candidates for new drugs.

The structural uniqueness of 23-Bromo-A-23187 also makes it an attractive candidate for materials science applications. Brominated compounds are known for their ability to modify the properties of polymers and other materials. For instance, they can be used to enhance flame retardancy, improve thermal stability, or modify electrical conductivity. These properties are particularly valuable in the development of advanced materials for electronics, construction, and transportation industries.

One of the most exciting aspects of working with 23-Bromo-A-23187 is its role in enabling new synthetic methodologies. The presence of the bromine atom provides chemists with a powerful tool for constructing complex molecular architectures. This has led to the development of novel synthetic routes that were previously inaccessible. For example, palladium-catalyzed cross-coupling reactions involving brominated compounds have opened up new avenues for constructing carbon-carbon bonds, which are essential for many organic syntheses.

The study of 23-Bromo-A-23187 also contributes to our understanding of reaction mechanisms and molecular interactions. By investigating how this compound behaves under different conditions, researchers can gain insights into fundamental chemical processes. These insights are not only valuable for developing new synthetic strategies but also for understanding biological processes at the molecular level. For instance, studying how brominated compounds interact with biological targets can provide valuable information about drug-receptor interactions and metabolic pathways.

In conclusion, 23-Bromo-A-23187, identified by its CAS number CAS no. 76455-82-8, is a compound with significant potential in various fields of chemical research. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and researchers working on drug development, materials science, and advanced chemical methodologies. As our understanding of brominated compounds continues to grow, we can expect to see even more innovative applications emerging from this versatile class of molecules.